Cas no 2171360-50-0 ((2S)-3-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid)

• Product Name: (2S)-3-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid
• CAS No: 2171360-50-0
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5758488
• PubChem ID: 165541020
• Update Time: 2025-07-09

(2S)-3-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2171360-50-0
• EN300-1480163
• (2S)-3-cyclopropyl-2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanamido]propanoic acid
• (2S)-3-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid

• Inchi： 1S/C27H32N2O5/c1-3-14-27(2,25(32)28-23(24(30)31)15-17-12-13-17)29-26(33)34-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22-23H,3,12-16H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)/t23-,27?/m0/s1
• InChI Key： UPPYLBUGFJEOIL-DCCUJTHKSA-N
• SMILES： OC([C@H](CC1CC1)NC(C(C)(CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-3-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid

Comprehensive Overview of (2S)-3-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid (CAS No. 2171360-50-0)

The compound (2S)-3-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid (CAS No. 2171360-50-0) is a specialized peptide derivative widely utilized in pharmaceutical research and bioconjugation chemistry. Its unique structure, featuring a cyclopropyl group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the synthesis of bioactive molecules and drug candidates. Researchers often explore its applications in proteomics and peptide-based therapeutics, aligning with the growing demand for precision medicine and targeted drug delivery systems.

In recent years, the scientific community has shown increasing interest in Fmoc-protected amino acids due to their role in solid-phase peptide synthesis (SPPS). The (2S)-3-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid stands out for its ability to enhance peptide stability and solubility, addressing common challenges in peptide drug development. This compound is particularly relevant in the context of cancer research, where peptide inhibitors and receptor modulators are gaining traction as alternatives to traditional small-molecule drugs.

The cyclopropyl moiety in this compound contributes to its conformational rigidity, a feature highly sought after in the design of enzyme inhibitors and GPCR ligands. With the rise of AI-driven drug discovery, computational chemists frequently incorporate such structurally diverse building blocks into virtual screening libraries. Searches for "Fmoc amino acid derivatives" and "peptide synthesis reagents" have surged, reflecting the compound's relevance in modern biochemical research.

From a synthetic chemistry perspective, the (2S)-3-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid offers excellent stereochemical purity, making it ideal for asymmetric synthesis applications. Its compatibility with microwave-assisted peptide coupling techniques aligns with the industry's shift toward green chemistry and energy-efficient synthesis. These attributes have positioned it as a key component in the development of next-generation therapeutics, particularly in the fields of immunotherapy and neurodegenerative disease research.

The compound's CAS number 2171360-50-0 serves as a critical identifier in chemical databases and patent literature, where researchers investigate its structure-activity relationships (SAR). Recent publications highlight its potential in creating peptide-drug conjugates (PDCs), a hot topic in oncological research. As the pharmaceutical industry increasingly focuses on personalized medicine, the demand for specialized amino acid derivatives like this compound continues to grow.

Quality control of (2S)-3-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid typically involves advanced analytical techniques such as HPLC-MS and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for GMP-grade peptide synthesis. The growing emphasis on regulatory compliance in pharmaceutical manufacturing has further increased the importance of such high-purity building blocks in clinical-stage drug development.

In the context of sustainable chemistry, researchers are exploring novel applications of this compound in biodegradable materials and biomimetic systems. Its structural features make it a candidate for developing smart biomaterials with potential applications in tissue engineering and drug-eluting implants. These interdisciplinary applications demonstrate the compound's versatility beyond traditional pharmaceutical uses.

The Fmoc protecting group in (2S)-3-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid allows for selective deprotection under mild conditions, making it particularly valuable for sequential peptide assembly. This characteristic has become increasingly important with the rising popularity of combinatorial chemistry approaches in drug discovery pipelines. As synthetic methodologies evolve, this compound continues to find new applications in high-throughput screening platforms and fragment-based drug design.

Storage and handling of CAS 2171360-50-0 require attention to moisture sensitivity and temperature control, common considerations for Fmoc-protected compounds. Proper storage conditions ensure the compound's stability and maintain its reactivity profile for peptide coupling reactions. These practical aspects are frequently discussed in chemical forums and research publications, reflecting the compound's widespread use in academic laboratories and industrial R&D facilities.

Looking ahead, the scientific community anticipates expanded applications of (2S)-3-cyclopropyl-2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanamidopropanoic acid in bioconjugation techniques and protein engineering. Its unique structural attributes position it as a valuable tool in emerging fields such as chemical biology and therapeutic protein modification. As research into peptide therapeutics continues to advance, this compound will likely play an increasingly important role in developing innovative treatment modalities for various medical conditions.